Cas no 920314-79-0 (Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]-)

Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]- structure
920314-79-0 structure
Product Name:Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]-
CAS No:920314-79-0
MF:C22H20N4O
MW:356.420404434204
CID:757599
PubChem ID:24990408
Update Time:2025-04-19

Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]-
    • N-(2-aminophenyl)-4-[(3-methylindazol-2-yl)methyl]benzamide
    • N-(2-Aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]benzamide
    • SCHEMBL3551848
    • DTXSID80648368
    • 920314-79-0
    • n-(2-aminophenyl)-4-((3-methyl-2h-indazol-2-yl)methyl)benzamide
    • Inchi: 1S/C22H20N4O/c1-15-18-6-2-4-8-20(18)25-26(15)14-16-10-12-17(13-11-16)22(27)24-21-9-5-3-7-19(21)23/h2-13H,14,23H2,1H3,(H,24,27)
    • InChI Key: GJJWNGFRRAVJHY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CN1C(C)=C2C=CC=CC2=N1)NC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 356.16371127g/mol
  • Monoisotopic Mass: 356.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.9Ų
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